Cas no 31378-03-7 (2-(4-methylbenzenesulfonyl)-1-phenylethan-1-one)

• Product Name: 2-(4-methylbenzenesulfonyl)-1-phenylethan-1-one
• CAS No: 31378-03-7
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• MDL: MFCD00026002
• CID: 312849
• PubChem ID: 87576728
• Update Time: 2025-04-19

2-(4-methylbenzenesulfonyl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-[(4-methylphenyl)sulfonyl]-1-phenyl-
• 2-(p-Toluenesulfonyl)acetophenone
• 2-(4-methylphenyl)sulfonyl-1-phenylethanone
• 1-phenyl-2-tosylethanone
• 2'-(p-Tolylsulfonyl)acetophenone
• 2-(P-TOLYLSULFONYL)ACETOPHENONE
• F0873-0004
• p-toluenesulfonylacetophenone
• 2-(4-methylbenzenesulfonyl)-1-phenylethan-1-one
• RFQXSRPFYWMUDV-UHFFFAOYSA-N
• 2-(4-methylphenylsulfonyl)-1-phenylethanone
• .alpha.-(p-Tolylsulfonyl)acetophenone
• T0908
• 1-Phenyl-2-(toluene-4-sulfonyl)ethanone
• SR-01000474237-1
• A820824
• 1-phenyl-2-tosylethan-1-one
• 2-[(4-Methylphenyl)sulfonyl]-1-phenylethanone
• Phenacyl p-tolyl sulfone
• DTXSID40185305
• MFCD00026002
• NCGC00245775-01
• MLS000574379
• HMS2311O04
• NSC 140338
• SMR000195042
• (p-Tolylsulfonyl)benzoylmethane
• EU-0009300
• A-(4-Toluenesulfonyl)acetophenone
• Acetophenone, 2-(p-tolylsulfonyl)-
• .alpha.-(p-Toluenesulfonyl)acetophenone
• 2-(o-tolylsulfonyl)-1-phenyl-ethanone;1-Phenyl-2-tosylethanone
• 31378-03-7
• NSC140338
• .Alpha.-(4-toluenesulphonyl)acetophenone
• AKOS002332452
• NSC-140338
• EINECS 250-605-0
• HMS1422B20
• SCHEMBL2422002
• FT-0622075
• CHEMBL1300727
• D92416
• SR-01000474237
• 2-[(4-Methylphenyl)sulfonyl]-1-phenylethanone #
• .alpha.-(4-Toluenesulfonyl)acetophenone
• IFLab1_003562
• Ethanone, 2-[(4-methylphenyl)sulfonyl]-1-phenyl-
• Cambridge id 6435177
• PS-5178
• 2-[(4-METHYLPHENYL)SULFONYL]-1-PHENYL-1-ETHANONE
• CS-0312696
• p-Tolyl phenacyl sulfone
• 4-Methylphenyl phenacyl sulfone
• alpha-(p-Toluenesulfonyl)acetophenone
• 2-(4-Toluenesulphonyl)acetophenone
• NS00029074
• 2-((4-Methylphenyl)sulphonyl)-1-phenylethan-1-one
• IDI1_009669
• DB-048019
• STK082504

• MDL： MFCD00026002
• Inchi： 1S/C15H14O3S/c1-12-7-9-14(10-8-12)19(17,18)11-15(16)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： RFQXSRPFYWMUDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 274.06600
• Monoisotopic Mass: 274.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 59.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.227
• Melting Point: 107.0 to 110.0 deg-C
• Boiling Point: 478.1 °C at 760 mmHg
• Flash Point: 304.7 °C
• Refractive Index: 1.579
• PSA: 59.59000
• LogP: 3.73240
• Solubility: Not determined

2-(4-methylbenzenesulfonyl)-1-phenylethan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds